Cas no 1804886-21-2 (4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1804886-21-2
• MF: C₇H₅Br₂F₂NO
• MW: 316.925507307053
• CID: 4800842
• Update Time: 2025-05-19

4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H5Br2F2NO/c8-1-3-2-12-7(13)4(5(3)9)6(10)11/h2,6H,1H2,(H,12,13)
• InChI Key： GSDVSPXFKTWSNW-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=CNC(C=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine

Comprehensive Guide to 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine (CAS: 1804886-21-2)

4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine (CAS: 1804886-21-2) is a specialized brominated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of bromine and difluoromethyl substituents, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and manufacturers are increasingly interested in this compound due to its potential in developing novel drug candidates and crop protection agents.

The molecular structure of 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine includes a hydroxypyridine core, which is known for its versatility in medicinal chemistry. The presence of bromine atoms at the 4 and 5 positions enhances its reactivity, enabling selective modifications for targeted applications. The difluoromethyl group further contributes to its metabolic stability, a critical factor in drug design. These attributes make it a sought-after compound in the development of small-molecule inhibitors and enzyme modulators.

Recent trends in the pharmaceutical industry highlight the growing demand for fluorinated and brominated compounds, driven by their ability to improve drug efficacy and reduce side effects. 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine aligns with this trend, offering researchers a versatile building block for structure-activity relationship (SAR) studies. Its applications extend to cancer research, where fluorinated pyridines are being explored for their potential in targeting specific pathways.

In agrochemicals, 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine is gaining attention for its role in developing next-generation pesticides and herbicides. The difluoromethyl group is particularly valuable in enhancing the bioavailability and environmental stability of agrochemicals. This compound’s unique properties make it a candidate for creating resistance-breaking formulations, addressing one of the biggest challenges in modern agriculture.

The synthesis of 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine involves multi-step organic reactions, including bromination and hydroxylation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling are being explored to improve yield and purity. Researchers are also investigating greener alternatives to traditional methods, aligning with the global push for sustainable chemistry.

From a commercial perspective, the market for brominated and fluorinated pyridines is expanding, with increasing investments in custom synthesis and contract research. Companies specializing in fine chemicals are actively stocking 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine to meet the rising demand from academic and industrial labs. Its role in high-throughput screening and combinatorial chemistry further underscores its importance in modern drug discovery.

Safety and handling of 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine require adherence to standard laboratory protocols. While it is not classified as a hazardous material, proper storage in cool, dry conditions is recommended to maintain stability. Researchers should consult material safety data sheets (MSDS) for detailed guidelines on handling and disposal.

Looking ahead, the future of 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine appears promising, with ongoing studies exploring its potential in neurological disorders and infectious diseases. Its structural features make it a candidate for central nervous system (CNS) drug development, particularly in modulating neurotransmitter activity. Additionally, its application in antiviral research is being investigated, given the urgent need for new therapeutic agents.

For researchers and procurement specialists, sourcing high-quality 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine is critical. Reputable suppliers offer analytical certificates and batch-specific data to ensure consistency and reliability. Custom synthesis options are also available for labs requiring tailor-made quantities or isotopically labeled versions of the compound.

In conclusion, 4-Bromo-5-(bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine (CAS: 1804886-21-2) represents a cutting-edge tool in both pharmaceutical and agrochemical innovation. Its unique chemical profile and broad applicability position it as a key player in advancing precision medicine and sustainable agriculture. As research continues to uncover new uses for this compound, its significance in scientific and industrial settings is expected to grow exponentially.